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Compound of Interest

Compound Name: H-Cyclopentyl-Gly-OH

Cat. No.: B555390 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of H-Cyclopentyl-
Gly-OH (CAS No. 2521-84-8), ensuring compliance with safety regulations and minimizing

environmental impact.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle H-Cyclopentyl-Gly-OH with

appropriate personal protective equipment (PPE). This compound is classified with the

following hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Therefore, the following PPE is mandatory:

Gloves: Wear chemically resistant gloves.

Eye Protection: Use safety glasses with side-shields or goggles.
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Respiratory Protection: Use a NIOSH-approved respirator if working in a poorly ventilated

area or if dusts are generated.

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

II. Quantitative Data Summary
The following table summarizes key quantitative data for H-Cyclopentyl-Gly-OH, crucial for its

safe handling and storage prior to disposal.

Property Value Reference

CAS Number 2521-84-8 [1][2][3]

Boiling Point 276.6°C at 760 mmHg [4]

Flash Point 119.2 ± 22.6 °C [4]

Storage Temperature 0°C [4][5]

Density 1.1 ± 0.1 g/cm³ [4]

III. Step-by-Step Disposal Protocol
The primary directive for the disposal of H-Cyclopentyl-Gly-OH is to "Dispose of

contents/container to an appropriate treatment and disposal facility in accordance with

applicable laws and regulations, and product characteristics at time of disposal"[4]. The

following steps provide a general operational plan:

Segregation and Collection:

Do not mix H-Cyclopentyl-Gly-OH with other waste streams unless explicitly permitted by

your institution's waste management guidelines.

Collect waste H-Cyclopentyl-Gly-OH, including any contaminated materials (e.g., filter

paper, pipette tips), in a designated, clearly labeled, and sealed waste container. The

container must be compatible with the chemical.

Labeling:
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The waste container must be labeled with the full chemical name: "Waste H-Cyclopentyl-
Gly-OH" and the corresponding CAS number "2521-84-8".

Include hazard symbols for skin, eye, and respiratory irritation.

Storage Pending Disposal:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[4] The recommended storage temperature for the pure compound

is 0°C.[4][5] While awaiting disposal, a refrigerated and designated chemical waste

storage area is ideal.

Ensure the storage area is secure and only accessible to authorized personnel.[4]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the EHS department or contractor with a copy of the Safety Data Sheet (SDS) for

H-Cyclopentyl-Gly-OH.

Decontamination:

Thoroughly decontaminate any surfaces or equipment that have come into contact with H-
Cyclopentyl-Gly-OH using an appropriate solvent (e.g., isopropanol, ethanol) followed by

soap and water.

Collect all decontamination materials (e.g., wipes, absorbent pads) and dispose of them

as hazardous waste along with the chemical.

IV. Experimental Workflow for Disposal
The logical flow for the proper disposal of H-Cyclopentyl-Gly-OH is depicted in the following

diagram.
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Caption: Workflow for the safe disposal of H-Cyclopentyl-Gly-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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